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Compound of Interest

Compound Name: 2-Chloro-4-methylbenzothiazole

Cat. No.: B148543

Property Value
Molecular Formula CsHeCINS
Molecular Weight 183.66 g/mol [1]
Appearance Solid

CAS Number 3622-32-0[2]

Chromatographic Conditions

Areversed-phase HPLC method with UV detection was developed and validated to ensure
accuracy and precision. The chromatographic conditions are summarized in the table below.
The selection of a C18 column is a common and effective choice for the separation of
benzothiazole derivatives.
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Parameter Condition

Column C18, 4.6 x 150 mm, 5 um

Mobile Phase Acetonitrile:Water (70:30, v/v) with 0.1% Formic
Acid

Flow Rate 1.0 mL/min

Injection Volume 10 pL

Detection Wavelength 254 nm

Column Temperature 30°C

Run Time 10 minutes

Method Validation Summary

The developed HPLC method was validated for its linearity, precision, and accuracy. The
following table summarizes the key performance characteristics of the method.

Parameter Result
Retention Time ~ 5.2 min
Linearity (R?) >0.999
Range 1-100 pg/mL
Limit of Detection (LOD) 0.1 pg/mL
Limit of Quantification (LOQ) 0.3 pg/mL
Precision (%RSD) <2%
Accuracy (% Recovery) 98 - 102%

Experimental Protocols
Reagents and Materials

o 2-Chloro-4-methylbenzothiazole reference standard
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Acetonitrile (HPLC grade)

Water (Ultrapure)

Formic Acid (ACS grade)

Methanol (HPLC grade)

0.45 pm Syringe filters

Standard Solution Preparation

e Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2-Chloro-4-methylbenzothiazole
reference standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.

o Working Standard Solutions: Perform serial dilutions of the stock solution with the mobile
phase to prepare a series of working standard solutions with concentrations of 1, 5, 10, 25,
50, and 100 pg/mL.

Sample Preparation

o Accurately weigh the sample containing 2-Chloro-4-methylbenzothiazole.

» Dissolve the sample in the mobile phase to achieve a theoretical concentration within the
calibration range (1-100 pg/mL).

« Filter the sample solution using a 0.45 um syringe filter prior to injection to remove any
particulate matter.

HPLC Analysis Procedure

o System Equilibration: Equilibrate the HPLC system with the mobile phase for at least 30
minutes or until a stable baseline is achieved.

» Calibration Curve: Inject 10 pL of each working standard solution in duplicate. Construct a
calibration curve by plotting the peak area against the concentration of the standard
solutions.

o Sample Analysis: Inject 10 L of the prepared sample solution in duplicate.
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e Quantification: Determine the concentration of 2-Chloro-4-methylbenzothiazole in the
sample by interpolating its peak area on the calibration curve.

Visualizations
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Caption: Experimental workflow for the HPLC analysis of 2-Chloro-4-methylbenzothiazole.
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Caption: Logical steps for developing the HPLC method for 2-Chloro-4-methylbenzothiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b148543?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

